4-(3-ethoxyphenyl)-3-(2-hydroxyphenyl)-5-(3-hydroxypropyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one
Description
4-(3-Ethoxyphenyl)-3-(2-hydroxyphenyl)-5-(3-hydroxypropyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a heterocyclic compound featuring a pyrrolo[3,4-c]pyrazol-6-one core substituted with aryl and alkyl groups. Its structure includes a 3-ethoxyphenyl moiety at position 4, a 2-hydroxyphenyl group at position 3, and a 3-hydroxypropyl chain at position 3.
Properties
Molecular Formula |
C22H23N3O4 |
|---|---|
Molecular Weight |
393.4 g/mol |
IUPAC Name |
4-(3-ethoxyphenyl)-3-(2-hydroxyphenyl)-5-(3-hydroxypropyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one |
InChI |
InChI=1S/C22H23N3O4/c1-2-29-15-8-5-7-14(13-15)21-18-19(16-9-3-4-10-17(16)27)23-24-20(18)22(28)25(21)11-6-12-26/h3-5,7-10,13,21,26-27H,2,6,11-12H2,1H3,(H,23,24) |
InChI Key |
GZDNADGCMRPNMB-UHFFFAOYSA-N |
Canonical SMILES |
CCOC1=CC=CC(=C1)C2C3=C(C(=O)N2CCCO)NN=C3C4=CC=CC=C4O |
Origin of Product |
United States |
Biological Activity
The compound 4-(3-ethoxyphenyl)-3-(2-hydroxyphenyl)-5-(3-hydroxypropyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one , identified by CAS number 880793-94-2, is a member of the pyrazole family known for its diverse biological activities. This article explores the biological properties, mechanisms of action, and potential therapeutic applications of this compound based on recent studies.
- Molecular Formula : C21H25N3O4
- Molecular Weight : 383.4 g/mol
- Structure : The compound features a pyrrolo-pyrazole core with multiple phenolic substituents that contribute to its biological activity.
Anticancer Activity
Recent studies have highlighted the anticancer potential of pyrazole derivatives, including our compound of interest. The structure-activity relationship (SAR) analysis indicates that compounds with electron-donating groups on the aromatic rings exhibit enhanced cytotoxicity against various cancer cell lines.
- Case Study : A study published in MDPI demonstrated that pyrazole hybrids showed significant selectivity towards cancer cells compared to normal cells, with IC50 values ranging from 38.30 to 45.23 µM . This suggests that the compound may selectively target cancerous tissues while sparing healthy cells.
Anti-inflammatory Activity
The anti-inflammatory properties of pyrazole derivatives are well-documented. The compound has been shown to inhibit cyclooxygenase (COX) enzymes, which play a crucial role in the inflammatory process.
- Mechanism : By inhibiting COX activity, the compound reduces the production of prostaglandins that mediate inflammation. This mechanism is crucial for developing treatments for inflammatory diseases .
Neuroprotective Effects
Emerging research indicates that certain pyrazole derivatives can exhibit neuroprotective effects through the modulation of neurotransmitter systems and inhibition of metabolic enzymes relevant to neurodegenerative disorders.
- Findings : A review highlighted that pyrazole compounds could inhibit acetylcholinesterase (AChE) and other enzymes associated with neurodegenerative conditions, suggesting potential applications in treating Alzheimer's disease and other cognitive disorders .
Comparative Analysis of Biological Activities
Comparison with Similar Compounds
Table 1: Substituent Comparison of Pyrrolo[3,4-c]pyrazol-6-one Derivatives
Key Observations:
Hydrogen Bonding: The 2-hydroxyphenyl group in all three compounds enables intramolecular hydrogen bonding, stabilizing tautomeric forms (e.g., keto-enol tautomerism) and influencing bioavailability .
Functional Group Impact : The 3-hydroxypropyl chain (target and ) enhances polarity and metabolic stability compared to ’s pyridinylmethyl group, which may increase interactions with charged biological targets .
Pharmacological and Physicochemical Data
- Target vs. : The trimethoxyphenyl group in enhances membrane permeability but reduces solubility (logP ~3.5 vs.
- Target vs. : The pyridinylmethyl group in introduces basicity (pKa ~5.5), enabling salt formation and improved crystallinity, whereas the hydroxypropyl chain in the target may favor hydrogen-bond-driven target engagement .
- Tautomerism: The 2-hydroxyphenyl group in all compounds stabilizes enol tautomers, as observed in similar β-diketone systems (), which may affect binding to enzymes like cyclooxygenase or kinases .
Challenges and Limitations
- Synthetic Yield : Hydroxypropyl and ethoxyphenyl groups may require orthogonal protection strategies, lowering yields compared to simpler analogues (e.g., methoxy derivatives).
- Stability : The 3-hydroxypropyl chain in the target compound is prone to oxidation, necessitating formulation under inert conditions .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
